Cas no 168001-54-5 (Otophylloside B 4'''-O-Beta-D-Oleandropyranoside)

• Product Name: Otophylloside B 4'''-O-Beta-D-Oleandropyranoside
• CAS No: 168001-54-5
• MF: C₅₆H₉₀O₁₉
• MW: 1067.30242013931
• CID: 4671391
• PubChem ID: 10351157
• Update Time: 2025-11-02

Otophylloside B 4'''-O-Beta-D-Oleandropyranoside Chemical and Physical Properties

Names and Identifiers

• Otophylloside B 4'''-O-beta-D-oleandropyranoside
• [(3S,8S,9R,10R,12R,13S,14R,17S)-17-Acetyl-8,14,17-trihydroxy-3-[(2R,4S,5R,6R)-5-[(2S,4S,5R,6R)-5-[(2S,4R,5R,6R)-5-[(2S,4R,5R,6R)-5-hydroxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-4-methoxy-6-methyloxan-2-yl]oxy-10,13-dimethyl-1,2,3,4,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-12-yl] (E)-3,4-dimethylpent-2-enoate
• CHEMBL4225151
• Otophylloside B 4/'/'/'-O-beta-D-oleandropyranoside
• AKOS040762153
• 168001-54-5
• Otophylloside B 4'''-O-Beta-D-Oleandropyranoside

• Inchi： 1S/C56H90O19/c1-28(2)29(3)21-43(58)72-42-27-41-52(9)17-16-36(22-35(52)15-18-55(41,61)56(62)20-19-54(60,34(8)57)53(42,56)10)71-44-24-38(64-12)49(31(5)68-44)74-46-26-40(66-14)51(33(7)70-46)75-47-25-39(65-13)50(32(6)69-47)73-45-23-37(63-11)48(59)30(4)67-45/h15,21,28,30-33,36-42,44-51,59-62H,16-20,22-27H2,1-14H3/b29-21+/t30-,31-,32-,33-,36+,37-,38+,39-,40+,41-,42-,44+,45+,46+,47+,48-,49-,50-,51-,52+,53-,54-,55+,56-/m1/s1
• InChI Key： YUDOHRCAEPBFBO-VWBWVSKCSA-N
• SMILES： O[C@]12CC[C@@](C(C)=O)([C@@]1(C)[C@@H](C[C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@@]21O)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O[C@H]1C[C@H]([C@@H]([C@@H](C)O1)O)OC)OC)OC)OC)OC(/C=C(\C)/C(C)C)=O)O

Computed Properties

• Exact Mass: 1066.60763064g/mol
• Monoisotopic Mass: 1066.60763064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 75
• Rotatable Bond Count: 17
• Complexity: 2070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 24
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 235
• XLogP3: 4.1

Experimental Properties

• Color/Form: Powder

Otophylloside B 4'''-O-Beta-D-Oleandropyranoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides
• Natural Products and Extracts Plant Extracts Plant based Orthosia guilleminiana

Additional information on Otophylloside B 4'''-O-Beta-D-Oleandropyranoside

Otophylloside B 4'''-O-Beta-D-Oleandropyranoside (CAS 168001-54-5): A Comprehensive Scientific Profile

Otophylloside B 4'''-O-Beta-D-Oleandropyranoside (CAS 168001-54-5) represents an intriguing steroidal glycoside compound that has garnered significant attention in pharmacological research. This naturally occurring phytochemical belongs to the C21-steroidal glycoside family, characterized by its unique oleandrose sugar moiety attached at the 4''' position. The molecular structure combines a cyclopentanoperhydrophenanthrene nucleus with multiple sugar units, creating distinctive biochemical properties that interest researchers in natural product chemistry and drug discovery.

Recent studies highlight the compound's presence in traditional medicinal plants, particularly in the Apocynaceae family, where it contributes to the plants' therapeutic effects. The Otophylloside B derivative exhibits improved solubility compared to its parent compound due to the oleandropyranoside modification, making it more bioavailable for potential applications. Researchers are particularly interested in how this structural modification affects the molecule's interaction with biological targets, especially in cell signaling pathways and membrane receptors.

The compound's pharmacological potential has become a hot topic in natural medicine research, with increasing searches for "steroidal glycosides in traditional medicine" and "plant-derived bioactive compounds." Analytical techniques like HPLC-MS and NMR spectroscopy have been crucial in characterizing Otophylloside B 4'''-O-Beta-D-Oleandropyranoside, with researchers focusing on its chromatographic behavior and spectral fingerprints for quality control purposes.

In the context of drug development trends, this compound attracts attention for its potential structure-activity relationships. The sugar moiety configuration appears critical for biological activity, with current investigations exploring how modifications affect target binding affinity. These studies align with growing interest in "glycoside modifications for drug delivery" and "natural compound optimization" - popular search terms among pharmaceutical researchers.

The biosynthetic pathway of Otophylloside B 4'''-O-Beta-D-Oleandropyranoside presents another research focus, particularly regarding the glycosyltransferase enzymes responsible for its formation. This aspect connects to broader scientific discussions about "plant secondary metabolism engineering" and "synthetic biology for natural products." Recent advances in metabolomics and genome mining techniques have enabled more detailed studies of such pathways in medicinal plants.

From a phytochemical perspective, the compound serves as a valuable chemotaxonomic marker for certain plant species. Its presence helps botanists and phytochemists understand plant evolutionary relationships, especially within the Apocynaceae family. This application aligns with current interests in "chemical fingerprinting of medicinal plants" and "authenticity testing of herbal products," frequently searched topics in the botanical authentication field.

In analytical chemistry applications, Otophylloside B 4'''-O-Beta-D-Oleandropyranoside presents challenges and opportunities for method development. Researchers working on "natural product isolation techniques" often investigate optimal conditions for extracting and purifying this compound. The polar nature of the molecule requires specific chromatographic conditions, making it an interesting case study for separation science applications.

The compound's stability profile under various conditions has become another research focus, particularly regarding its hydrolytic susceptibility at different pH levels. These studies contribute valuable data to discussions about "natural product formulation stability" and "deglycosylation kinetics," addressing practical concerns in phytopharmaceutical development. Understanding these parameters helps optimize storage and processing conditions for plant materials containing this bioactive.

Emerging research explores the ecological role of Otophylloside B 4'''-O-Beta-D-Oleandropyranoside in its native plants, investigating potential plant defense mechanisms or pollinator attraction functions. This ecological perspective connects to growing interest in "plant chemical ecology" and "ecological functions of secondary metabolites," reflecting broader scientific trends toward understanding plant-environment interactions at the molecular level.

As a reference standard in phytochemical analysis, Otophylloside B 4'''-O-Beta-D-Oleandropyranoside serves important quality control functions. Laboratories performing "herbal medicine standardization" or "botanical extract characterization" frequently seek high-purity samples of this compound. The availability of well-characterized reference materials supports the growing herbal product industry and facilitates reproducible research in natural product chemistry.

The scientific community continues to investigate the full potential of Otophylloside B 4'''-O-Beta-D-Oleandropyranoside, with particular attention to its structure-activity relationships and possible therapeutic applications. While not currently classified as any form of controlled substance, researchers must follow all applicable regulations regarding natural product research. Future studies may explore its potential in various biomedical applications, always within established ethical and legal frameworks for natural compound research.